7-iodo-2,3,4,5-tetrahydro-1H-2-benzazepine

• CAS RN: 1158743-96-4
• Molecular Formula: C10H12IN
• Molecular Weight: 273.11 g/mol
• IUPAC Name: 7-iodo-2,3,4,5-tetrahydro-1H-2-benzazepine
• InChI: InChI=1S/C10H12IN/c11-10-4-3-9-7-12-5-1-2-8(9)6-10/h3-4,6,12H,1-2,5,7H2
• InChI Key: CJLFNABNQOSYGM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CNC1)C=CC(=C2)I

Description

7-iodo-2,3,4,5-tetrahydro-1H-2-benzazepine is a useful research compound. Its molecular formula is C10H12IN and its molecular weight is 273.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-Iodo-2,3,4,5-tetrahydro-1H-2-benzazepin-1-one (Preparation 1) (550 mg, 1.916 mmol) was dissolved in dry THF (70 ml) and treated with borane-THF complex (1M) (11.49 ml, 11.49 mmol) and heated at reflux for 4 hours. Then the reaction was left standing overnight. Additional borane-THF complex (1M, 2 ml) was added and the reaction heated at reflux temperature for a further 2 hours and 30 minutes. Methanol was carefully added to the cooled reaction mixture. The reaction was stirred until fizzing stopped. Then 2N HCl (aq) (20 ml) was carefully added portion-wise and, after fizzing had subsided, the solution heated at 75° C. for 30 minutes. LC/MS showed one major product. The reaction mixture was cooled and water was added (20 ml). The mixture was washed with EtOAc (40 ml), basified with 2 N NaOH (aq) and extracted with EtOAc (50 ml). The EtOAc layer was dried over anhydrous MgSO4 and evaporated to yield the title compound (400 mg) as a white solid. MS (ES) C10H12IN requires 273: found 274 (M+H)+.